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Compound of Interest

3-Chloro-6-(3-
Compound Name:

methylphenyl)pyridazine
CAS No.: 66549-34-6

Cat. No.: B1625907

Get Quote

Executive Summary

3-Chloro-6-(3-methylphenyl)pyridazine (an analog of 3-chloro-6-phenylpyridazine and 3-
chloro-6-p-tolylpyridazine) is a halogenated nitrogen heterocycle used primarily as a building
block in medicinal chemistry.[1][2]

Immediate Action Required:
» Classification: Treat as Halogenated Organic Waste.

» Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

[1]

¢ Prohibited: Do NOT dispose of down the drain or in general trash. Do NOT mix with strong
oxidizers or acids.

Chemical Profile & Hazard Identification
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Note: Specific safety data for the meta-isomer (3-methylphenyl) is often extrapolated from its
para-isomer (CAS 2165-06-2) and phenyl analog (CAS 20375-65-9).[1]

Property Description

) Chlorinated pyridazine ring with a 3-
Chemical Structure .
methylphenyl (m-tolyl) substituent.

Physical State Solid (typically off-white to beige powder).

Irritant (Skin/Eye/Respiratory); Potential Acute

Primary Hazards o
Toxicity (Oral).[3]

Reactivit Stable under normal conditions. Incompatible
eactivity _ o
with strong oxidizing agents.

Waste Stream Halogenated Organic.

Pre-Disposal Handling Protocols

Safety begins at the bench. Adhere to these protocols before the waste even reaches the
central accumulation area.

Personal Protective Equipment (PPE)

e Hand Protection: Nitrile rubber gloves (minimum 0.11 mm thickness) are sufficient for
incidental contact with the solid. If in solution with penetrating solvents (e.g., DCM, DMSO),
use Silver Shield/4H laminate gloves.

e Eye Protection: Chemical safety goggles.

o Respiratory Protection: If handling large quantities of powder outside a fume hood, use an
N95 particulate respirator or P100 cartridges.

Spill Management (Solid)

 |solate: Evacuate non-essential personnel from the immediate area.

o Contain: Cover the spill with a damp paper towel to prevent dust dispersion.
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o Clean: Sweep up carefully using a dustpan and brush, or use a HEPA-filtered vacuum.

o Dispose: Place all spill debris (including paper towels and gloves) into the Solid Hazardous
Waste container.

Disposal Workflow

This workflow ensures compliance with EPA (RCRA) regulations and minimizes environmental
impact.

Segregation Strategy

The presence of the Chlorine (Cl) atom and the Pyridazine (Nitrogen) ring dictates the disposal
path. Halogenated compounds require specific incineration conditions to prevent the formation
of dioxins/furans.

e Stream A: Solid Waste (Pure Compound)

o Container: Wide-mouth HDPE jar or clear glass jar.

o Label: "Hazardous Waste - Solid - Toxic/Irritant.”[1]

o Content Description: "3-Chloro-6-(3-methylphenyl)pyridazine, solid, 100%."[1]
e Stream B: Liquid Waste (Reaction Mixtures/Mother Liquors)

o Solvent Check: If dissolved in halogenated solvents (DCM, Chloroform), use the
Halogenated Waste carboy.

o Solvent Check: If dissolved in non-halogenated solvents (Methanol, Ethyl Acetate), you
must still evaluate the concentration. However, best practice for halogenated solutes is to
default to the Halogenated Waste stream to prevent downstream contamination of fuel-
blending programs.

Decision Tree (Visualized)
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Waste Generation:
3-Chloro-6-(3-methylphenyl)pyridazine
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Figure 1: Decision logic for segregating 3-Chloro-6-(3-methylphenyl)pyridazine waste
streams.
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Regulatory Compliance & Waste Coding

Proper coding is essential for the waste manifest.[4] While this specific isomer is not a P- or U-
listed waste (unless it is a discarded commercial chemical product matching a specific listing,
which is rare for research intermediates), it is regulated based on its characteristics.

RCRA Waste Codes (USA)

Waste Type Code Justification

Unlikely unless mixed with

Characteristic Toxic D001/D002/D003 o ]
ignitable/corrosive solvents.[1]

Apply ONLY if the compound is

dissolved in spent halogenated

Halogenated Solvents F001 / FO02
solvents (e.g., Methylene

Chloride) [1].

If pure solid, it may be
classified as "Non-RCRA
Regulated Hazardous Waste"
Unlisted Hazardous None (Non-RCRA) (state dependent, e.qg.,
California) or simply
"Hazardous Waste" due to

toxicity.

Best Practice: Always tag as "Organic Waste, Toxic, Halogenated" to ensure the disposal

facility uses the correct incineration protocols.

Transport (DOT)

When preparing for off-site transport by a contractor:

e Proper Shipping Name: Toxic solids, organic, n.o.s. (3-Chloro-6-(3-
methylphenyl)pyridazine).[1]

e UN Number: Typically UN 2811.

e Hazard Class: 6.1 (Toxic).
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e Packing Group: Il (Low danger) or Il (Medium danger) - default to IIl for research samples
unless acute toxicity data proves otherwise.

Final Disposal Method

The only acceptable final disposal method for halogenated pyridazine derivatives is High-
Temperature Incineration.[1]

» Why? Halogenated organics can form dioxins if burned at low temperatures. High-
temperature incineration (>1100°C) with scrubber systems ensures complete destruction of
the pyridazine ring and safe capture of the chlorine as HCI [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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